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Compound Focus: Phenthoate

Get Quote

Phenthoate is an organophosphate insecticide and acaricide first introduced around 1980. It acts as a non-

systemic pesticide with contact and stomach action, functioning as an acetylcholinesterase (AChE)

inhibitor (IRAC MoA class 1B) [1]. The following table summarizes its core identity and properties.

Table 1: Chemical Identity and Basic Properties of Phenthoate

Property Details

IUPAC Name S-a-ethoxycarbonylbenzyl O,0-dimethyl phosphorodithioate [1]
CAS RN 2597-03-7 [1]

Molecular C12H1704PS2 [1]

Formula

Molecular Mass

Chemical
Structure

Physical State

Melting Point

320.39 g/mol [1]

Exhibits chirality with a single asymmetric carbon atom; technical material is
typically a racemic mixture [1].

Colourless liquid (pure), reddish yellow (technical grade) [1] [2]

17.5 °C [1]
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Table 2: Environmental Fate and Physicochemical Properties

Parameter Value Note / Implication

Solubility in Water (20°C) 11 mg/L [1] Moderately soluble [1].
Octanol-Water Partition 3.69 [1] High; indicates potential for
Coefficient (log P) bioaccumulation [1].

Vapour Pressure (20°C) 5.3 mPa[1] Moderately volatile; spray drift is a

concern [1].

Soil DTso (Aerobic) 35 days [1] Moderately persistent in the
environment [1].

Dissipation on Plants (RLso) 4.6 days (range: 1.7-10.0  Relatively fast dissipation from plant
days) [1] surfaces [1].

Ecotoxicology and Regulatory Status

Phenthoate is flagged as a "Forever chemical" under specific rules due to its high aquatic toxicity and high

toxicity to bees, requiring careful risk management during application [1].

Regulatory Status: It is not approved for use in the European Union under EC Regulation 1107/2009 [1].

Experimental Protocols for Assessment

While detailed EIA protocols for phenthoate are not fully outlined in the search results, the following

methodologies are supported by the available data and general scientific practice.

Soil Degradation Studies (Aerobic)

e Core Principle: Determine the time for 50% degradation (DTso) of the parent compound in soil.
e Method Summary:
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o Soil Preparation: Use a representative, untreated soil. Characterize its pH, organic matter
content, and texture.

o Treatment: Apply phenthoate to the soil in laboratory microcosms at a field-relevant
concentration.

o Incubation: Maintain the microcosms in the dark at a constant temperature (e.g., 20°C) and
moisture content conducive to microbial activity.

o Sampling and Analysis: Extract and analyze soil samples at regular intervals using techniques
like Gas Chromatography (GC) or Liquid Chromatography (LC) coupled with Mass
Spectrometry (MS) to quantify the remaining phenthoate.

o Data Modeling: Plot the residue concentration over time and fit a kinetic model (e.qg., single-
first-order) to calculate the DTso [1].

Aquatic Toxicity Testing

e Core Principle: Establish the acute toxicity of phenthoate to non-target aquatic organisms like fish,
daphnia, and algae.
¢ Method Summary:
o Test Organisms: Use standard species such as Daphnia magna (water flea) or Oncorhynchus
mykiss (rainbow trout).
o Exposure: Expose organisms to a range of phenthoate concentrations in a controlled aqueous
environment.
o Endpoint Measurement: Record lethal or effect concentrations (e.g., LCso or ECso) over a
defined period (e.g., 48 or 96 hours).
o Analysis: The high toxicity indicated by the search results suggests testing should start at very
low concentrations (< 0.1 mg/L) [1].

Environmental Pathways and Transformation

The diagram below illustrates the key environmental pathways and transformation processes for phenthoate,

based on available data.
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Figure 1: Environmental fate and primary transformation pathways of phenthoate, highlighting key

processes like microbial degradation in soil and dissipation from plants.

Key Takeaways for Researchers

¢ Primary Hazard: Phenthoate's high aquatic toxicity and bee toxicity are critical assessment points
[1].

¢ Environmental Persistence: Its moderate soil persistence (DTso ~35 days) requires evaluation of
long-term ecological effects [1].

¢ Metabolic Pathway: In mammals, phenthoate is rapidly metabolized and excreted, with degradation
involving both oxidative and hydrolytic pathways [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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